molecular formula C15H13FO3 B8789822 Methyl 4-[(4-fluorobenzyl)oxy]benzoate

Methyl 4-[(4-fluorobenzyl)oxy]benzoate

Cat. No.: B8789822
M. Wt: 260.26 g/mol
InChI Key: DYKQVZUUFRCVNS-UHFFFAOYSA-N
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Description

Methyl 4-[(4-fluorobenzyl)oxy]benzoate is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H13FO3

Molecular Weight

260.26 g/mol

IUPAC Name

methyl 4-[(4-fluorophenyl)methoxy]benzoate

InChI

InChI=1S/C15H13FO3/c1-18-15(17)12-4-8-14(9-5-12)19-10-11-2-6-13(16)7-3-11/h2-9H,10H2,1H3

InChI Key

DYKQVZUUFRCVNS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl p-hydroxybenzoate (4.38 g, 28.8 mmol), p-fluorobenzyl chloride (5.0 g, 34.6 mmol) and anhydrous potassium carbonate (10 g) in acetone (250 ml) was heated under reflux for 24 h. The solid was then filtered and the filtrate was evaporated under reduced pressure. Crystallization of the residue from hexane gave 7.20 g (96%) of the title ester as white plates: mp 93-94° C. 1HNMR 400 MHz (CDCl3) δ (ppm): 3.9 (3H, s, OCH3), 5.1 (2H, s, CH2), 7.0 (2H, d, J=8.8 Hz, aromatics), 7.11 (2H, m, aromatics), 7.43 (2 H, m, aromatics), 8.02 (2H, d, J=8.8 Hz, aromatics). Anal. Calcd for C15H13FO3: C, 69.22; H, 5.03. Found: C, 68.89; H, 4.69.
Quantity
4.38 g
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5 g
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10 g
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250 mL
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Yield
96%

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